Cas no 372190-36-8 (3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol)

• Product Name: 3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol
• CAS No: 372190-36-8
• MF: C₁₆H₁₃BrN₂O
• MW: 329.191222906113
• CID: 6236915
• PubChem ID: 752099
• Update Time: 2025-06-09

3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol
• Z56787660
• SDCCGSBI-0088268.P001
• F1218-0392
• [3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]methanol
• 372190-36-8
• (3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methanol
• [3-(3-bromophenyl)-1-phenylpyrazol-4-yl]methanol
• AKOS024603731

• Inchi： 1S/C16H13BrN2O/c17-14-6-4-5-12(9-14)16-13(11-20)10-19(18-16)15-7-2-1-3-8-15/h1-10,20H,11H2
• InChI Key： YMPVGVPGXDITGS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(CO)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 328.02113g/mol
• Monoisotopic Mass: 328.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol

Introduction to 3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol (CAS No. 372190-36-8)

3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol, identified by its CAS number 372190-36-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a pyrazole core substituted with bromophenyl and phenyl groups, has garnered attention due to its structural complexity and potential biological activities. The compound’s unique scaffold makes it a valuable scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol consists of a pyrazole ring linked to a brominated phenyl group at the 3-position and a phenyl group at the 1-position, with a hydroxymethyl group attached to the 4-position of the pyrazole ring. This arrangement confers distinct electronic and steric properties, making it an attractive candidate for further chemical modifications and biological evaluations.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are known for their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and phenyl groups in 3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol enhances its reactivity, allowing for diverse functionalization strategies that can be tailored to specific pharmacological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The pyrazole core is a privileged scaffold that has been extensively studied for its ability to modulate various biological pathways. For instance, pyrazole derivatives have shown promise in the treatment of inflammation, pain, and neurodegenerative disorders. The bromophenyl moiety can serve as a handle for further derivatization, enabling the exploration of new chemical space while retaining the inherent pharmacological properties of the parent structure.

Recent studies have highlighted the importance of 3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By targeting specific kinases, small molecules like this one can modulate cellular processes and potentially reverse disease states. The structural features of 3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol make it a suitable candidate for designing kinase inhibitors with high specificity and potency.

The hydroxymethyl group at the 4-position of the pyrazole ring provides an opportunity for further functionalization through etherification, esterification, or other transformations that can enhance solubility or metabolic stability. These modifications are critical for optimizing drug-like properties, ensuring that the final drug candidates exhibit favorable pharmacokinetic profiles.

Moreover, the bromine atom at the 3-position of the phenyl group offers a reactive site for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce aryl groups with diverse substituents, thereby expanding the chemical diversity of potential drug candidates. Such transformations can be employed to generate libraries of analogs for high-throughput screening (HTS), allowing researchers to identify compounds with enhanced biological activity.

In conclusion, 3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol (CAS No. 372190-36-8) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.